Cas no 71222-06-5 ((+)-isolarisiresinol-9-O-beta-D-xylopyranoside)

• Product Name: (+)-isolarisiresinol-9-O-beta-D-xylopyranoside
• CAS No: 71222-06-5
• MF: C₂₅H₃₂O₁₀
• MW: 492.515588760376
• CID: 2049715
• PubChem ID: 14521043
• Update Time: 2025-04-21

(+)-isolarisiresinol-9-O-beta-D-xylopyranoside Chemical and Physical Properties

Names and Identifiers

• (+)-isolarisiresinol-9-O-beta-D-xylopyranoside
• isolariciresinol 9'-beta-D-xylopyranoside
• isolariciresinol-2alpha-O-beta-D-xyloside
• Schizandrisid
• schizandrizide
• Schisandriside
• Schizandriside
• [ "" ]
• CHEMBL3793366
• BDBM50162710
• (2R,3R,4S,5R)-2-[[(1S,2R,3R)-7-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-6-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl]methoxy]oxane-3,4,5-triol
• HY-N7345
• CS-0113466
• 71222-06-5
• AKOS040762310
• (+)-Schizandriside
• DTXSID001349548
• DA-57734

• Inchi： 1S/C25H32O10/c1-32-20-6-12(3-4-17(20)27)22-15-8-18(28)21(33-2)7-13(15)5-14(9-26)16(22)10-34-25-24(31)23(30)19(29)11-35-25/h3-4,6-8,14,16,19,22-31H,5,9-11H2,1-2H3/t14-,16-,19+,22-,23-,24+,25+/m0/s1
• InChI Key： TXSJJCSJHIDTDE-JTVAWUQMSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)C[C@@H]1[C@@H](C2C=CC(=C(C=2)OC)O)C2C=C(C(=CC=2C[C@H]1CO)OC)O

Computed Properties

• Exact Mass: 492.19954721g/mol
• Monoisotopic Mass: 492.19954721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.902
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 729.2±60.0 °C at 760 mmHg
• Flash Point: 394.8±32.9 °C
• Solubility: Very slightly soluble (0.89 g/l) (25 º C),
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

(+)-isolarisiresinol-9-O-beta-D-xylopyranoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides